N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(2,5-dimethylphenyl)-3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)propanamide
• InChI: InChI=1S/C17H17N3O2S/c1-11-5-6-12(2)13(10-11)18-15(21)7-8-16-19-17(20-22-16)14-4-3-9-23-14/h3-6,9-10H,7-8H2,1-2H3,(H,18,21)
• InChI Key: QHCDLIPHACNDCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCC2=NC(=NO2)C3=CC=CS3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide, also known as DPOP, is a chemical compound that has gained attention in scientific research for its potential applications in various fields. DPOP is a heterocyclic compound that contains an oxadiazole ring, a thiophene ring, and a propanamide group.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide is not well understood. However, it is believed that N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide may exert its effects through the modulation of intracellular signaling pathways and the inhibition of specific enzymes.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide can inhibit the growth of cancer cells and induce apoptosis. N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has also been shown to exhibit antioxidant and anti-inflammatory properties. In addition, N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been shown to bind to metal ions and act as a fluorescent probe for their detection.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide is its versatility in various scientific research applications. N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been shown to exhibit potent biological activity, making it a promising drug candidate. Additionally, N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been shown to exhibit excellent fluorescent properties, making it a useful tool for analytical chemistry. However, one of the limitations of N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide is its relatively complex synthesis method, which may limit its availability for some scientific research applications.

Future Directions

There are several future directions for the scientific research on N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide. One potential direction is the further investigation of its potential as a drug candidate for the treatment of cancer and other diseases. Another potential direction is the development of novel materials using N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide as a building block. Additionally, the use of N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide as a fluorescent probe for the detection of metal ions could be further explored. Finally, the development of new and more efficient synthesis methods for N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide could expand its availability for scientific research applications.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide involves a multistep process that begins with the preparation of the oxadiazole and thiophene rings. The oxadiazole ring is synthesized by reacting hydrazine hydrate with 2,5-dimethylphenyl isocyanate, followed by cyclization with a carboxylic acid derivative. The thiophene ring is synthesized by reacting 2-bromothiophene with sodium hydride and potassium tert-butoxide. The two rings are then coupled with the propanamide group using a palladium-catalyzed coupling reaction.

Scientific Research Applications

N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been investigated as a potential drug candidate for the treatment of cancer and other diseases. In materials science, N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been studied for its potential use as a building block in the synthesis of novel materials. In analytical chemistry, N-(2,5-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been used as a fluorescent probe for the detection of metal ions.